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Compound of Interest

Compound Name: Sodium diatrizoate hydrate

Cat. No.: B12059472

Get Quote

Executive Summary
Sodium diatrizoate (Sodium amidotrizoate) is a halogenated, radiopaque contrast agent that

has become a cornerstone reagent in cell separation methodologies.[1][2] While originally

developed for X-ray imaging, its high solubility and ability to form dense, low-viscosity solutions

make it ideal for creating isopycnic density gradients.[1][2]

This guide analyzes the physicochemical characteristics of sodium diatrizoate powder and

provides a rigorous, self-validating protocol for formulating density gradients (specifically the

ubiquitous 1.077 g/mL medium) used to isolate peripheral blood mononuclear cells (PBMCs).

Physicochemical Profile
Understanding the raw material is critical for reproducibility. Sodium diatrizoate powder is

hygroscopic; its water content can fluctuate, significantly altering the final density of prepared

solutions if not corrected for.

Table 1: Core Physical Properties
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Property Specification
Relevance to Gradient
Prep

Chemical Name
Sodium 3,5-diacetamido-2,4,6-

triiodobenzoate

Active density generator.[1][2]

[3]

CAS Number 737-31-5 Identity verification.[1][2][3][4]

Molecular Weight ~635.9 g/mol (Hydrate)
Calculation of

molarity/osmolality.[1][2]

Appearance
White, odorless crystalline

powder

Discoloration indicates

degradation (iodine release).

[1][2]

Solubility (Water) ~600 g/L (at 20°C)
Allows for high-density stock

solutions (>1.3 g/mL).[1][2]

Iodine Content ~59.87%
High electron density drives

the mass density.[2]

pH (50% Solution) 7.0 – 7.5
Physiologically compatible

range.[1][2][3]

Stability Light Sensitive

Must be stored in amber glass;

degrades to release free iodine

(toxic).[1][2]

The Density-Osmolality Nexus
The primary challenge in gradient centrifugation is the "Osmotic/Density Paradox."

The Goal: Create a solution dense enough to float Monocytes/Lymphocytes (1.077 g/mL) but

allow Granulocytes/Erythrocytes (>1.080 g/mL) to sink.

The Problem: Using sodium diatrizoate alone to reach 1.077 g/mL results in a hyperosmotic

solution that dehydrates and kills cells.

The Solution:Coupling. Sodium diatrizoate is mixed with a high-molecular-weight polymer

(Polysucrose/Ficoll™).[1][2] The polymer provides viscosity and some density with negligible
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osmolality, while diatrizoate provides the bulk density.

Diagram 1: The Gradient Formulation Logic

The Osmotic Paradox

Sodium Diatrizoate
(High Density / High Osmolality)

Synergistic Mixture

Provides Mass

Polysucrose (Ficoll)
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Target Medium
Density: 1.077 g/mL

Osmolality: ~290 mOsm

Balanced Formulation Cell Viability Preserved
Specific Gravity Separation

Isopycnic Point
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Caption: Interaction between Sodium Diatrizoate and Polysucrose to achieve physiological

osmolality at high density.

Protocol: Preparation of Gradient Medium (1.077
g/mL)
Safety Note: Sodium diatrizoate is an irritant.[1][2] Wear PPE (gloves, mask, goggles).[1][2]

Scope: Preparation of 100 mL of standard density gradient medium (modified Bøyum

formulation).

Materials
Sodium Diatrizoate Powder (CAS 737-31-5)[1][2]

Polysucrose 400 (Ficoll™ 400)[2]

Milli-Q Water (18.2 MΩ[1][2]·cm)

1N NaOH or HCl (for pH adjustment)[1][2]
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Critical Equipment: Pycnometer (for density) or Refractometer (high precision).[1][2]

Step-by-Step Workflow
Phase 1: Stock Solution Preparation
Do not mix powders directly.[1][2] Prepare separate stock solutions to allow for precise density

tuning.[1][2]

Diatrizoate Stock (33.9% w/v):

Weigh 20.0 g of Sodium Diatrizoate powder.

Dissolve in 40 mL of Milli-Q water in a beaker protected from light (wrap in foil).

Stir until completely dissolved (solution should be clear/colorless).

Bring final volume to roughly 60 mL (exact volume not critical yet, concentration is). Note:

Standard commercial stock is often 33.9% density ~1.200 g/mL.

Polysucrose Stock (9% w/v):

Weigh 9.0 g of Polysucrose 400.[1][2]

Dissolve in 80 mL Milli-Q water. Note: Polysucrose dissolves slowly.[1][2] Do not vortex

vigorously; stir gently to avoid air entrainment.

Bring final volume to 100 mL.

Phase 2: The Mixing & Validation Loop
This is a self-validating step.[1][2] You cannot rely solely on calculated weights due to powder

hydration variance.[1][2]

Initial Mix:

Combine 10 parts Polysucrose Stock with 2.4 parts Diatrizoate Stock (Ratio varies by

brand; start here).

Target Formulation: 9.0 g Diatrizoate + 5.7 g Polysucrose per 100 mL final volume.[1][2]
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Density Measurement (The Truth Metric):

Use a pycnometer (weighing bottle) for absolute accuracy.[1][2]

Weigh a precise volume (e.g., 10 mL) of the mix at 20°C.

Target Weight: 10.770 g ± 0.001 g.

Adjustment:

If Density > 1.077:[5][6][7] Add small aliquots of water or Polysucrose stock.[1][2]

If Density < 1.077: Add small aliquots of Diatrizoate stock.[1][2]

Osmolality Check:

Measure using a freezing-point osmometer.[1][2][8]

Target: 280 – 300 mOsm/kg H2O.[1][2]

Sterilization:

Filter sterilize through a 0.22 µm PES membrane.[1][2]

Note: Diatrizoate binds to nylon; avoid nylon filters.[1][2]

Diagram 2: Production Workflow
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Raw Materials
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Caption: Iterative workflow for precise density gradient manufacturing.

Storage and Stability

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12059472/docs?utm_src=pdf-body-img#technical-guide-physical-properties-gradient-preparation-of-sodium-diatrizoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12059472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Light Sensitivity: Sodium diatrizoate releases free iodine upon photo-degradation.[1][2]

Solutions turning yellow must be discarded immediately as free iodine is cytotoxic.[1][2]

Temperature: Store at 4°C – 25°C. Do not freeze (precipitates may not redissolve correctly).

Shelf Life: Powder is stable for years if kept dry.[1][2] Solutions are stable for 2–3 years if

sterile and dark.[1][2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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